Cas no 1805656-05-6 (Benzoic acid, 5-chloro-2-fluoro-4-nitro-)

• Product Name: Benzoic acid, 5-chloro-2-fluoro-4-nitro-
• CAS No: 1805656-05-6
• MF: C₇H₃ClFNO₄
• MW: 219.554424524307
• CID: 5799695
• PubChem ID: 130777952
• Update Time: 2025-06-08

Benzoic acid, 5-chloro-2-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-fluoro-4-nitro-

• Inchi： 1S/C7H3ClFNO4/c8-4-1-3(7(11)12)5(9)2-6(4)10(13)14/h1-2H,(H,11,12)
• InChI Key： VYCFZQAMQMUFFC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=C([N+]([O-])=O)C=C1F

Experimental Properties

• Density: 1.689±0.06 g/cm3(Predicted)
• Boiling Point: 375.3±42.0 °C(Predicted)
• pka: 2.00±0.13(Predicted)

Additional information on Benzoic acid, 5-chloro-2-fluoro-4-nitro-

Benzoic acid, 5-chloro-2-fluoro-4-nitro- (CAS No. 1805656-05-6): A Comprehensive Overview

Benzoic acid, 5-chloro-2-fluoro-4-nitro-, identified by its CAS number CAS No. 1805656-05-6, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of Benzoic acid, 5-chloro-2-fluoro-4-nitro- include a benzene ring substituted with a chloro group at the 5-position, a fluoro group at the 2-position, and a nitro group at the 4-position. These substituents contribute to its unique chemical properties and potential applications in various scientific domains.

The synthesis of Benzoic acid, 5-chloro-2-fluoro-4-nitro- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the nitration of benzene derivatives followed by halogenation and fluorination steps. Advanced synthetic methodologies, such as catalytic fluorination and selective chlorination, have been employed to introduce the desired substituents efficiently. These synthetic strategies are critical in ensuring the structural integrity of the compound, which is essential for its biological activity.

In recent years, Benzoic acid, 5-chloro-2-fluoro-4-nitro- has been studied for its potential applications in pharmaceuticals. The presence of both electron-withdrawing and electron-donating groups on its aromatic ring makes it a versatile intermediate for the synthesis of biologically active molecules. Researchers have explored its use in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, has been shown to enhance the bioavailability and binding affinity of drug candidates.

One of the most promising areas of research involving Benzoic acid, 5-chloro-2-fluoro-4-nitro- is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By modifying the structure of Benzoic acid, 5-chloro-2-fluoro-4-nitro-, researchers have been able to develop novel inhibitors that exhibit high selectivity and potency against specific kinases. These inhibitors have shown significant promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The agrochemical industry has also recognized the potential of Benzoic acid, 5-chloro-2-fluoro-4-nitro- as a building block for developing new pesticides and herbicides. Its structural features make it an ideal candidate for creating compounds that can effectively target pests while minimizing environmental impact. Recent studies have demonstrated that derivatives of this compound can inhibit the growth of certain plant pathogens and pests without harming beneficial organisms. This has opened up new avenues for sustainable agriculture practices.

The chemical properties of Benzoic acid, 5-chloro-2-fluoro-4-nitro- also make it a valuable tool in material science research. Its ability to form coordination complexes with metal ions has been exploited in the development of catalysts and sensors. These complexes exhibit unique electronic properties that can be harnessed for various applications, including energy storage and environmental monitoring.

In conclusion, Benzoic acid, 5-chloro-2-fluoro-4-nitro- (CAS No. 1805656-05-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and biological activities make it a valuable scaffold for drug discovery and industrial applications. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.